Cas no 895644-24-3 (1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)
1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
- AKOS001888127
- F1609-0860
- 895644-24-3
- 1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyltriazole-4-carboxamide
-
- Inchi: 1S/C19H19ClN4O4/c1-11-18(19(25)21-15-7-6-13(26-2)10-17(15)28-4)22-23-24(11)12-5-8-16(27-3)14(20)9-12/h5-10H,1-4H3,(H,21,25)
- InChI Key: RBBRPSGSJBPFQM-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)N1C(C)=C(C(NC2C=CC(=CC=2OC)OC)=O)N=N1)OC
Computed Properties
- Exact Mass: 402.1094828g/mol
- Monoisotopic Mass: 402.1094828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 87.5Ų
1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1609-0860-2μmol |
1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide |
895644-24-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1609-0860-5μmol |
1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide |
895644-24-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1609-0860-10μmol |
1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide |
895644-24-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1609-0860-20μmol |
1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide |
895644-24-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1609-0860-1mg |
1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide |
895644-24-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1609-0860-2mg |
1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide |
895644-24-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1609-0860-3mg |
1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide |
895644-24-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1609-0860-4mg |
1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide |
895644-24-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1609-0860-5mg |
1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide |
895644-24-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1609-0860-10mg |
1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide |
895644-24-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
Introduction to 1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 895644-24-3)
1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 895644-24-3, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates several key functional groups, including chloro and methoxy substituents on the aromatic ring, which contribute to its distinct chemical properties and potential pharmacological effects.
The molecular structure of 1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is characterized by a triazole core, which is a well-known scaffold in drug discovery due to its ability to interact with biological targets in diverse ways. The presence of multiple aromatic rings further enhances its potential for binding to specific proteins and enzymes, making it a valuable candidate for further investigation in the development of novel therapeutic agents.
In recent years, there has been growing interest in the exploration of triazole derivatives for their therapeutic potential. The combination of chloro and methoxy groups on the aromatic rings introduces a balance of lipophilicity and electronic properties that can modulate the compound's interactions with biological targets. This feature makes it particularly attractive for designing molecules with enhanced efficacy and reduced toxicity.
One of the most compelling aspects of 1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is its potential application in addressing unmet medical needs. Current research in medicinal chemistry increasingly emphasizes the importance of structurally diverse compounds that can interact with multiple targets or exhibit unique mechanisms of action. The structural complexity of this molecule suggests that it may possess such characteristics, which could be exploited in the development of next-generation pharmaceuticals.
The synthesis of 1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the triazole ring is a critical step in the synthesis, as it defines the core pharmacophore of the molecule. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that subsequent biological evaluations are performed on material of exceptional quality.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive experimental assays. By leveraging molecular modeling techniques, virtual screening has become an integral part of drug discovery pipelines. In the case of 1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, computational studies have suggested potential interactions with enzymes and receptors involved in critical biological pathways.
The pharmacological profile of this compound is still under investigation, but preliminary data indicate that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions. For instance, modifications at the chloro and methoxy positions have been shown to influence binding affinity and selectivity in some cases. These findings underscore the importance of fine-tuning molecular structure to optimize therapeutic outcomes.
In addition to its pharmacological potential, 1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide represents an important example of how structural diversity can drive innovation in drug discovery. The integration of different functional groups into a single molecular framework allows for multiple points of interaction with biological targets. This approach aligns with modern trends in medicinal chemistry toward designing polypharmacic compounds that can address complex diseases more effectively than single-target agents.
The chemical stability and solubility profile of this compound are also critical factors to consider during its development as a potential therapeutic agent. Extensive characterization studies have been conducted to assess its behavior under various conditions, including storage stability and compatibility with different solvents used in formulation development. These studies provide essential data for optimizing drug delivery systems and ensuring long-term viability.
The regulatory landscape for new pharmaceutical entities continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As such, 1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide must undergo comprehensive preclinical evaluations before advancing into clinical trials. These studies will not only assess its biological activity but also evaluate potential side effects and dosing regimens.
The role of interdisciplinary collaboration cannot be overstated in advancing our understanding and utilization of compounds like 895644-24-3. Experts from various fields—such as organic chemistry, biochemistry, pharmacology, and computational biology—must work together to unravel their full potential. Such collaborative efforts are essential for translating laboratory discoveries into tangible benefits for patients worldwide.
Looking ahead, 895644-24-x's journey from a synthetic product to a viable therapeutic option exemplifies the dynamic nature of pharmaceutical research today. As new methodologies emerge, opportunities for optimizing this molecule will continue to expand, offering hope for addressing some of medicine's most pressing challenges.
895644-24-3 (1-(3-chloro-4-methoxyphenyl)-N-(2,4-dimethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)